Cas no 91568-02-4 ( )

  structure
  structure
Product Name: 
CAS No:91568-02-4
MF:C12H14N2O4S2
MW:314.380560398102
CID:996540
PubChem ID:329422
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-amino-4-cyano-5-(2-ethoxy-2-oxoethyl)sulfanylthiophene-2-carboxylate
    • NSC312013
    • HMS1544F18
    • 91568-02-4
    • DTXSID60317161
    • NSC-312013
    • ST053552
    • AKOS004909308
    • TimTec1_003648
    • DS-011015
    • Ethyl 3-amino-4-cyano-5-(ethoxycarbonylmethylsulfanyl)thiophene-2-carboxylate
    •  
    • MDL: MFCD02253262
    • Inchi: 1S/C12H14N2O4S2/c1-3-17-8(15)6-19-12-7(5-13)9(14)10(20-12)11(16)18-4-2/h3-4,6,14H2,1-2H3
    • InChI Key: FSAZLDIEIKQKEG-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C(=C1C(=O)OCC)N)SCC(=O)OCC

Computed Properties

  • Exact Mass: 314.039
  • Monoisotopic Mass: 314.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 500.7°C at 760 mmHg
  • Flash Point: 256.6°C
  • Refractive Index: 1.592
  • PSA: 155.95000
  • LogP: 2.61508
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent